Cas no 63002-80-2 (4(3H)-Quinazolinone, 3-[(2,4-dinitrophenyl)amino]-2-(4-nitrophenyl)-)

• Product Name: 4(3H)-Quinazolinone, 3-[(2,4-dinitrophenyl)amino]-2-(4-nitrophenyl)-
• CAS No: 63002-80-2
• MF: C₂₀H₁₂N₆O₇
• MW: 448.345283508301
• CID: 1648797
• Update Time: 2024-09-12

4(3H)-Quinazolinone, 3-[(2,4-dinitrophenyl)amino]-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-[(2,4-dinitrophenyl)amino]-2-(4-nitrophenyl)-

• Inchi： 1S/C20H12N6O7/c27-20-15-3-1-2-4-16(15)21-19(12-5-7-13(8-6-12)24(28)29)23(20)22-17-10-9-14(25(30)31)11-18(17)26(32)33/h1-11,22H
• InChI Key： SUVGVJAYWYBIEV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(NC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C=1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 448.07686

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 201 °C(Solv: acetone (67-64-1))
• Boiling Point: 665.1±65.0 °C(Predicted)
• PSA: 174.12
• pka: -3.02±0.20(Predicted)